Cas no 144742-32-5 (6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione)

• Product Name: 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione
• CAS No: 144742-32-5
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• MDL: MFCD30603738
• CID: 2777776
• PubChem ID: 71345888
• Update Time: 2025-06-11

6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione
• 6-(1-Piperazinyl)-1,3,5-triazine-2,4(1H,3H)-dione
• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(1-piperazinyl)-
• SY232271
• 144742-32-5
• DTXSID70772126
• AS-68725
• 6-(PIPERAZIN-1-YL)-1,3-DIHYDRO-1,3,5-TRIAZINE-2,4-DIONE
• AC2111
• AKOS030616691
• 6-(piperazin-1-yl)-1,2,3,4-tetrahydro-1,3,5-triazine-2,4-dione
• DB-185969
• MFCD30603738

• MDL： MFCD30603738
• Inchi： 1S/C7H11N5O2/c13-6-9-5(10-7(14)11-6)12-3-1-8-2-4-12/h8H,1-4H2,(H2,9,10,11,13,14)
• InChI Key： RJORERBFPGLTAB-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(N1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 197.09127461Da
• Monoisotopic Mass: 197.09127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8
• XLogP3: -1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione

Comprehensive Overview of 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione (CAS No. 144742-32-5)

The compound 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione, with the CAS number 144742-32-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the triazine family, which is known for its diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of a piperazine moiety in its structure enhances its potential as a building block for drug development, particularly in the design of kinase inhibitors and other therapeutic agents.

In recent years, the search for novel triazine derivatives has intensified due to their remarkable biological activities. Researchers are particularly interested in 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione because of its unique structural features, which make it a promising candidate for targeting enzymes and receptors involved in various diseases. The compound's CAS no 144742-32-5 is frequently referenced in scientific literature, highlighting its relevance in modern drug discovery pipelines.

One of the key reasons for the growing interest in this compound is its potential role in addressing antibiotic resistance, a pressing global health concern. Scientists are exploring its efficacy as a scaffold for developing new antimicrobial agents. Additionally, its piperazine-triazine hybrid structure aligns with current trends in fragment-based drug design, a strategy widely adopted to optimize drug-like properties and reduce off-target effects.

From a synthetic chemistry perspective, 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione offers versatility in functionalization. Its triazine core can be modified to introduce various substituents, enabling the creation of libraries of analogs for high-throughput screening. This adaptability is crucial for hit-to-lead optimization in drug discovery programs. The compound's CAS 144742-32-5 is often associated with patents and publications focusing on innovative synthetic routes and scalable production methods.

Another area where this compound shows promise is in central nervous system (CNS) drug development. The piperazine ring is a common pharmacophore in CNS-active drugs, and its incorporation into the triazine-dione framework could lead to novel therapeutics for neurological disorders. Researchers are investigating its potential interactions with neurotransmitter receptors, which could pave the way for treatments targeting depression, anxiety, and neurodegenerative diseases.

Environmental and sustainability considerations are also driving interest in 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione. The compound's potential applications in green chemistry and biodegradable materials are being explored, aligning with the global push for eco-friendly alternatives in industrial processes. Its CAS no 144742-32-5 is increasingly mentioned in studies focusing on sustainable synthetic methodologies and reduced environmental impact.

In conclusion, 6-(Piperazin-1-yl)-1,3,5-triazine-2,4(1H,3H)-dione (CAS No. 144742-32-5) represents a multifaceted compound with broad applicability in pharmaceutical research, material science, and sustainable chemistry. Its unique structural attributes and biological potential make it a valuable subject for ongoing and future studies. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most challenging health and environmental issues of our time.